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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767 Get Quote

Technical Guide: Physical Properties of Glycol
Dimercaptoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of Glycol
dimercaptoacetate (CAS No. 123-81-9), a compound of interest in polymer chemistry and as

a chelating agent. The data presented is compiled from publicly available literature and is

supplemented with detailed experimental protocols for its verification.

Core Physical Properties
The boiling point and density are critical parameters for the handling, processing, and

application of Glycol dimercaptoacetate. These properties are summarized in the table below.

Physical Property Value Conditions

Boiling Point 137-139 °C at 2 mmHg

Density 1.313 g/mL at 25 °C

1.32 g/cm³ at 20 °C
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b089767?utm_src=pdf-interest
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the standard methodologies for the experimental determination of

the boiling point at reduced pressure and the density of liquid compounds such as Glycol
dimercaptoacetate.

Determination of Boiling Point via Vacuum Distillation
The boiling point of Glycol dimercaptoacetate is reported at a reduced pressure (2 mmHg), a

common practice for compounds that may decompose at their atmospheric boiling point.[1]

Vacuum distillation is the standard method for this determination.[1]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure.[2] By reducing the external pressure, the boiling point is lowered.[1]

Apparatus:

Round-bottom distillation flask

Heating mantle

Stir bar or boiling chips

Claisen adapter

Thermometer and adapter

Condenser

Receiving flask

Vacuum source (e.g., vacuum pump)

Manometer

Procedure:

A sample of Glycol dimercaptoacetate is placed in the distillation flask along with a stir bar

or boiling chips to ensure smooth boiling.
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The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a

vacuum.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

Claisen adapter, allowing for an accurate reading of the vapor temperature.[1]

The vacuum pump is connected and the pressure inside the apparatus is lowered to the

desired level (e.g., 2 mmHg), as measured by the manometer.

The sample is gently heated.

As the liquid boils, the vapor rises, condenses in the condenser, and is collected in the

receiving flask.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of the

liquid at that specific pressure.[2]

Determination of Density via Pycnometer
The pycnometer method is a highly precise technique for determining the density of a liquid. It

relies on accurately measuring the mass of a known volume of the liquid.

Principle: Density is defined as the mass of a substance per unit volume (ρ = m/V). A

pycnometer is a flask with a precisely known volume. By weighing the pycnometer empty, filled

with a reference liquid of known density (like water), and then filled with the sample liquid, the

density of the sample can be accurately calculated.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:
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The empty, clean, and dry pycnometer is accurately weighed (m₀).

The pycnometer is filled with distilled water (a reference liquid with a well-known density at

various temperatures) and placed in a constant temperature water bath until it reaches

thermal equilibrium (e.g., 25 °C).

The stopper is inserted, and any excess water that emerges through the capillary is carefully

wiped off.

The pycnometer filled with water is weighed (m₁).

The pycnometer is emptied, dried, and then filled with Glycol dimercaptoacetate.

The same procedure of thermal equilibration and weighing is followed to get the mass of the

pycnometer filled with the sample (m₂).

The density of the Glycol dimercaptoacetate (ρₛ) is calculated using the following formula:

ρₛ = [(m₂ - m₀) / (m₁ - m₀)] * ρw where ρw is the known density of water at the experimental

temperature.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid compound like Glycol dimercaptoacetate.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the density and boiling point of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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